Cas no 954025-12-8 (N'-2-(methylsulfanyl)phenyl-N-2-(2-phenylmorpholin-4-yl)ethylethanediamide)

• Product Name: N'-2-(methylsulfanyl)phenyl-N-2-(2-phenylmorpholin-4-yl)ethylethanediamide
• CAS No: 954025-12-8
• MF: C₂₁H₂₅N₃O₃S
• MW: 399.506503820419
• CID: 6278735
• PubChem ID: 16892964
• Update Time: 2025-07-09

N'-2-(methylsulfanyl)phenyl-N-2-(2-phenylmorpholin-4-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(methylsulfanyl)phenyl-N-2-(2-phenylmorpholin-4-yl)ethylethanediamide
• N'-(2-methylsulfanylphenyl)-N-[2-(2-phenylmorpholin-4-yl)ethyl]oxamide
• VU0630206-1
• N'-[2-(methylsulfanyl)phenyl]-N-[2-(2-phenylmorpholin-4-yl)ethyl]ethanediamide
• N1-(2-(methylthio)phenyl)-N2-(2-(2-phenylmorpholino)ethyl)oxalamide
• F5024-0031
• AKOS024491030
• 954025-12-8

• Inchi： 1S/C21H25N3O3S/c1-28-19-10-6-5-9-17(19)23-21(26)20(25)22-11-12-24-13-14-27-18(15-24)16-7-3-2-4-8-16/h2-10,18H,11-15H2,1H3,(H,22,25)(H,23,26)
• InChI Key： HVSOUYUGOQFEEM-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1NC(C(NCCN1CCOC(C2C=CC=CC=2)C1)=O)=O

Computed Properties

• Exact Mass: 399.16166284g/mol
• Monoisotopic Mass: 399.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 96Ų

Additional information on N'-2-(methylsulfanyl)phenyl-N-2-(2-phenylmorpholin-4-yl)ethylethanediamide

Compound CAS No 954025-12-8: N'-2-(methylsulfanyl)phenyl-N-2-(2-phenylmorpholin-4-yl)ethylethanediamide

The compound with CAS No 954025-12-8, known as N'-2-(methylsulfanyl)phenyl-N-2-(2-phenylmorpholin-4-yl)ethylethanediamide, is a highly specialized organic molecule with significant potential in the field of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a valuable candidate for therapeutic interventions.

N'-2-(methylsulfanyl)phenyl-N-2-(2-phenylmorpholin-4-yl)ethylethanediamide is characterized by its complex molecular architecture, which includes a methylsulfanyl group attached to a phenyl ring and a morpholine moiety. The ethanediamide backbone further enhances its versatility, enabling interactions with various biological targets. Researchers have demonstrated that this compound exhibits potent bioactivity, particularly in inhibiting key enzymes involved in inflammatory processes. Its ability to modulate these pathways suggests potential applications in the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

Recent advancements in computational chemistry have allowed for a deeper understanding of the molecular interactions of CAS No 954025-12-8. High-resolution molecular docking studies reveal that the compound binds effectively to target proteins through a combination of hydrogen bonding and hydrophobic interactions. These findings underscore its potential as a lead compound for drug discovery programs targeting specific receptor systems.

In addition to its pharmacological applications, N'-2-(methylsulfanyl)phenyl-N-2-(2-phenylmorpholin-4-yl)ethylethanediamide has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced polymers and semiconducting materials. Recent research has explored its role as a building block for self-assembling nanostructures, which could revolutionize the field of nanotechnology.

The synthesis of CAS No 954025-12-8 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the methylsulfanyl phenyl group and the subsequent coupling with the morpholine derivative. The use of palladium-catalyzed cross-coupling reactions has significantly improved the efficiency and yield of this process, making large-scale production more feasible.

Despite its immense potential, further research is required to fully elucidate the mechanisms underlying the bioactivity of N'-2-(methylsulfanyl)phenyl-N-2-(2-phenylmorpholin-4-yil)ethylethanediamide. Ongoing studies are focused on understanding its pharmacokinetics, toxicity profile, and long-term effects on biological systems. These investigations are critical for determining its suitability as a therapeutic agent or material precursor.

In conclusion, CAS No 954025-128, or N'-[methylsulfanilophenyl]-N-[morpholinophenylethylene]ethanediamide, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in chemical synthesis and computational modeling, positions it as a key player in future innovations within pharmacology and materials science.